Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21338729 Cefditoren 104145-95-1 C19H18N6O5S3
VC21338101 Dihydroxy Bendamustine 109882-30-6 C16H23N3O4
VC21338069 (2S)-2,4-dihydroxy-3,3-dimethylbutanoic acid 1112-32-9 C6H12O4
VC21338746 Ceftibuten dihydrate 118081-34-8 C15H18N4O8S2
VC21338627 ((1R,4S)-4-((2,5-Diamino-6-chloropyrimidin-4-yl)amino)cyclopent-2-en-1-yl)methanol 122624-77-5 C10H14ClN5O
VC21338258 5-Chloro-8-hydroxyquinoline 130-16-5 C9H6ClNO
VC21338731 Abacavir 5'-phosphate 136470-77-4 C14H19N6O4P
VC21338755 (4-acetyloxy-15-propyl-14-thia-11-azatetracyclo[8.7.0.02,7.013,17]heptadeca-2,4,6,13(17),15-pentaen-5-yl) acetate;hydrochloride 166591-11-3 C22H26ClNO4S
VC21338545 Methyl (4-(trifluoromethoxy)phenyl)carbamate 177905-10-1 C9H8F3NO3
VC21338086 2-(1-Piperazinyl)pyrimidine 20980-22-7 C8H12N4
VC21338078 3,4-Dihydro-7-hydroxy-2(1H)-quinolinone 22246-18-0 C9H9NO2
VC21338286 4-Hydroxyglibenclamide 23155-00-2 C23H28ClN3O6S
VC21338082 4-Amino-3-nitrobenzophenone 31431-19-3 C13H10N2O3
VC21338766 2-(tert-Butoxy)butane 32970-45-9 C8H18O
VC21338787 1-(1,1-Dimethylethoxy)-2-methylpropane 33021-02-2 C8H18O
VC21338262 5-Chloro-2-methoxybenzoic acid 3438-16-2 C8H7ClO3
VC21338549 Biotin sulfone 40720-05-6 C10H16N2O5S
VC21338640 6-Phenyl-2,3-dihydroimidazo[2,1-b]thiazole hydrochloride 4335-29-9 C11H11ClN2S
VC21338274 Doxylamine 469-21-6 C17H22N2O
VC21338644 Cefaclor 53994-73-3 C15H14ClN3O4S
VC21338559 (2S,3S,4S,5R)-6-(benzo[b][1]benzazepine-11-carbonylamino)-3,4,5-trihydroxyoxane-2-carboxylic acid 60342-79-2 C21H20N2O7
VC21338601 Di-tert-butyl ether 6163-66-2 C8H18O
VC21338072 Gingerdione 61871-71-4 C17H24O4
VC21338805 Drospirenone 6-ene 67372-69-4 C23H28O3
VC21338774 Phenpromethamine 93-88-9 C10H15N